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An Application Scientist's Guide to Investigating Chlorinated Lipids

Introduction: Unmasking the Messengers of
Inflammatory Fire
Within the crucible of the inflammatory response, our immune system wields a powerful

chemical arsenal. A key enzyme, myeloperoxidase (MPO), is released by neutrophils and other

phagocytes at sites of inflammation.[1][2][3] MPO converts hydrogen peroxide and chloride

ions into hypochlorous acid (HOCl), a potent microbicidal agent.[2][4][5][6] While essential for

host defense, this reactive chlorinating species can also inflict collateral damage on host

tissues.[4][7]

One of the most significant targets of HOCl in biological membranes is a unique class of

phospholipids called plasmalogens, which are characterized by a vinyl-ether bond at the sn-1

position.[2][4][8][9] The reaction of HOCl with this bond generates a family of novel electrophilic

lipids known as chlorinated lipids.[4][5][10] The primary product is an α-chlorofatty aldehyde

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 17 Tech Support

https://www.benchchem.com/product/b15552129#bc-rfq
https://www.researchgate.net/publication/6179639_Chlorinated_lipids_and_fatty_acids_An_emerging_role_in_pathology
https://pmc.ncbi.nlm.nih.gov/articles/PMC3041592/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4538325/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3041592/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5817035/
https://pubmed.ncbi.nlm.nih.gov/29378164/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5206476/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5817035/
https://www.medindia.net/news/chlorinated-lipids-a-predictor-of-sepsis-lung-injury-and-death-176634-1.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC3041592/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5817035/
https://pubmed.ncbi.nlm.nih.gov/24056259/
https://en.wikipedia.org/wiki/Plasmalogen
https://pmc.ncbi.nlm.nih.gov/articles/PMC5817035/
https://pubmed.ncbi.nlm.nih.gov/29378164/
https://pubmed.ncbi.nlm.nih.gov/17658610/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552129?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


(e.g., 2-chlorohexadecanal, 2-ClHDA), which is subsequently metabolized into more stable

species like 2-chlorofatty acids (2-ClFA) and 2-chlorofatty alcohols (2-ClFOH).[2][4][5][11]

Far from being mere bystanders of oxidative stress, these chlorinated lipids are emerging as

potent signaling molecules that actively propagate inflammatory cascades. They have been

detected in human atherosclerotic lesions and are implicated in the pathophysiology of sepsis,

acute lung injury, and myocardial ischemia.[2][4][7][12][13] Understanding their function

requires robust experimental models that can dissect their formation, metabolism, and

downstream biological effects.

This guide provides researchers, scientists, and drug development professionals with a

comprehensive overview of the key experimental models for studying chlorinated lipid function,

from foundational analytical techniques to sophisticated in vivo systems. We emphasize the

causality behind experimental choices to empower researchers to design rigorous, self-

validating studies.

Section 1: The Analytical Foundation: Detecting the
Undetectable
The study of chlorinated lipids is fundamentally an analytical challenge. Their low abundance,

transient nature, and structural similarity to other lipids necessitate highly sensitive and specific

detection methods. Mass spectrometry (MS) is the undisputed cornerstone of this field.[6][8]

[14][15]

Causality: Why Mass Spectrometry? MS provides the molecular specificity required to

distinguish chlorinated lipids from their non-chlorinated parent molecules and other oxidative

products. The presence of chlorine isotopes (³⁵Cl and ³⁷Cl in a ~3:1 ratio) creates a

characteristic isotopic pattern that is a powerful diagnostic tool for confirming the identity of

these molecules.[15] Furthermore, tandem MS (MS/MS) techniques allow for structural

elucidation and highly selective quantification, even in complex biological matrices.[14][15]

Key Analytical Strategies
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Lipid Class Primary Analytical Method Key Features & Rationale

α-Chlorofatty Acids (α-ClFA)
Liquid Chromatography-

Tandem MS (LC-MS/MS)

The carboxylic acid group is

readily ionized by electrospray

ionization (ESI) in negative

mode. LC separates isomers

and removes matrix

interference. Selected

Reaction Monitoring (SRM)

provides gold-standard

quantification.[11][12]

α-Chlorofatty Aldehydes (α-

ClFALD)

Gas Chromatography-MS (GC-

MS) with Derivatization

Aldehydes are less polar and

unstable under ESI conditions.

[11] Derivatization with agents

like pentafluorobenzyl

hydroxylamine (PFBHA)

creates a stable PFB-oxime

derivative that is highly

sensitive to detection by

negative ion chemical

ionization (NICI).[8][11][12][13]

α-Chlorofatty Alcohols (α-

ClFOH)
GC-MS with Derivatization

Similar to aldehydes, alcohols

require derivatization (e.g., to a

pentafluorobenzoyl ester) to

enhance volatility and

ionization for sensitive GC-MS

analysis.[8][11]

Protocol 1: General Lipid Extraction from Biological
Samples
This protocol is a foundational step for all subsequent analyses and is adapted from

established methods.[11][12]

Principle: This method, based on the Bligh-Dyer extraction, uses a chloroform/methanol/water

solvent system to partition lipids from aqueous and proteinaceous components. The inclusion
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of a stable isotope-labeled internal standard at the outset is critical for accurate quantification,

as it corrects for sample loss during extraction and variability in instrument response.

Materials:

Sample (Plasma, cell pellet, or tissue homogenate)

Stable Isotope-Labeled Internal Standard (e.g., 2-Cl-[d₄]-HA)

HPLC-grade Methanol, Chloroform, and Water

Vortex mixer, Centrifuge

Procedure:

To your sample (e.g., 100 µL plasma or 1x10⁶ cells), add the internal standard (e.g., 20 pmol

of 2-Cl-[d₄]-HA).

Add 2 mL of a 2:1 (v/v) mixture of chloroform:methanol. Vortex vigorously for 2 minutes.

Add 1 mL of chloroform and vortex for 1 minute.

Add 1 mL of water and vortex for 1 minute.

Centrifuge at 2,000 x g for 10 minutes to separate the phases.

Carefully collect the lower organic phase (chloroform layer) containing the lipids using a

glass Pasteur pipette.

Dry the lipid extract under a stream of nitrogen gas.

The dried lipid extract is now ready for derivatization (for GC-MS) or reconstitution in a

suitable solvent for LC-MS analysis.

Self-Validation:

Internal Standard: The consistent recovery of the internal standard across samples validates

the extraction efficiency.
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Blank Controls: Processing a "blank" sample (e.g., water or buffer) alongside biological

samples is crucial to identify any background contamination.[12]

Section 2: In Vitro Models: Dissecting Cellular
Mechanisms
Cell culture models provide a controlled environment to investigate the direct effects of

chlorinated lipids on specific cell types, allowing for the elucidation of signaling pathways and

molecular mechanisms.

Causality: Why Use Cell Culture? In vitro systems isolate the interaction between a specific

chlorinated lipid and a target cell from the complex systemic responses of a whole organism.

This reductionist approach is essential for identifying primary cellular targets, downstream

signaling cascades (e.g., kinase activation, gene expression), and functional consequences in

a highly controlled and reproducible manner.

Model 1: Endothelial Cell Activation
Endothelial cells form the critical interface between blood and tissue and are central players in

inflammation. Chlorinated lipids have been shown to be potent activators of endothelial

dysfunction.[4][16][17]

Applications:

Studying changes in vascular permeability.[17]

Investigating the upregulation of endothelial cell adhesion molecules (ECAMs) like P-

selectin, E-selectin, ICAM-1, and VCAM-1.[16]

Measuring the induction of pro-inflammatory enzymes like Cyclooxygenase-2 (COX-2).[18]

[19]

Assessing leukocyte-endothelial and platelet-endothelial adhesion.[16][17]

Protocol 2: Measuring Endothelial Permeability via
Electrical Resistance
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Principle: This protocol uses an Electric Cell-substrate Impedance Sensing (ECIS) system to

measure the integrity of endothelial cell monolayers in real-time. A tight monolayer presents a

high electrical resistance. Treatment with agents like 2-ClHDA disrupts cell-cell junctions,

causing a measurable drop in resistance, which directly correlates with increased permeability.

[17]

Materials:

Human Coronary Artery Endothelial Cells (HCAEC) or similar

ECIS-compatible electrode arrays (e.g., 8W10E+)

ECIS System

2-ClHDA (or other chlorinated lipid of interest)

Vehicle Control (e.g., DMSO)

Non-chlorinated lipid control (e.g., Hexadecanal, HDA)

Procedure:

Seed HCAEC onto the electrode arrays and grow to confluence, confirmed by the

stabilization of resistance at a high plateau.

Establish a baseline resistance reading for at least 1 hour.

Introduce the treatments: vehicle control, non-chlorinated lipid (e.g., 10 µM HDA), and

chlorinated lipid (e.g., 10 µM 2-ClHDA).

Monitor the transendothelial electrical resistance (TEER) continuously for the desired time

course (e.g., 8-24 hours).

Normalize the data to the baseline resistance at the time of treatment and express as a

percentage of initial resistance.

Data Interpretation: A significant, dose-dependent drop in resistance in the 2-ClHDA-treated

wells compared to vehicle and non-chlorinated controls indicates that the chlorinated lipid
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induces endothelial barrier dysfunction.[17]

Model 2: Leukocyte Function
Chlorinated lipids play a key role in modulating the behavior of the very cells that produce

them.

Applications:

Neutrophil Chemotaxis: 2-ClHDA acts as a chemoattractant, recruiting neutrophils to sites of

inflammation.[12]

Monocyte Apoptosis: In contrast to its effects on other cells, 2-ClFA has been shown to

induce apoptosis in primary human monocytes.[4]

Neutrophil Extracellular Traps (NETs): 2-ClFA can trigger the formation of NETs, a

mechanism of pathogen trapping that can also contribute to tissue damage.[4]

Section 3: In Vivo Models: Establishing
Physiological Relevance
To understand the systemic impact of chlorinated lipids and their role in disease pathology, it is

essential to move from cell culture to whole organism models.

Causality: Why Use In Vivo Models? Animal models integrate the complex interplay between

different organ systems, circulating factors, and the full spectrum of the immune response.

They are indispensable for validating in vitro findings and for determining if chlorinated lipids

are not only biomarkers but also causative mediators of disease.[7][16][20]

Key Animal Models
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Model Application Key Readouts

LPS-Induced

Endotoxemia/Sepsis

Models systemic inflammation

and acute lung injury,

conditions where MPO activity

is high.[4]

Plasma/tissue levels of

chlorinated lipids, lung

permeability, inflammatory cell

infiltration (MPO activity),

cytokine levels.[20]

Myocardial

Ischemia/Reperfusion

Models heart attack, where

neutrophil infiltration into the

ischemic zone leads to MPO

release and chlorinated lipid

production.[2][4]

Infarct size, cardiac function,

tissue levels of 2-ClHDA,

cardiomyocyte damage.[21]

Intravital Microscopy of

Mesenteric Venules

Allows for direct visualization

of leukocyte and platelet

adhesion to the

microvasculature following

local superfusion of chlorinated

lipids.[16][22]

Leukocyte rolling and

adhesion, platelet adhesion,

vascular leakage.

Protocol 3: Murine Model of LPS-Induced Endotoxemia
Principle: Lipopolysaccharide (LPS), a component of Gram-negative bacteria, induces a

powerful systemic inflammatory response characterized by massive neutrophil activation. This

model is ideal for studying the endogenous production of chlorinated lipids and their correlation

with inflammatory pathology, such as acute lung injury.

Materials:

C57BL/6 mice (and MPO-knockout mice as a crucial control)

Lipopolysaccharide (LPS) from E. coli

Sterile saline

Anesthesia and surgical tools for sample collection

Procedure:
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Administer a single intraperitoneal (i.p.) injection of LPS (e.g., 10 mg/kg) or sterile saline

(vehicle control) to both wild-type and MPO-knockout mice.

At a defined time point (e.g., 18 hours), anesthetize the mice.

Collect blood via cardiac puncture for plasma lipid analysis.

Perform a bronchoalveolar lavage (BAL) to assess lung inflammation (cell counts, protein

levels).

Perfuse the lungs and harvest tissue for lipid analysis and histology.

Extract lipids from plasma and lung tissue using Protocol 1 and quantify chlorinated lipid

levels by MS.

Self-Validation and Interpretation:

The MPO-knockout control is essential. A significant increase in chlorinated lipids in wild-type

mice treated with LPS, which is blunted or absent in MPO-knockout mice, provides definitive

evidence that MPO is the source.[4]

Correlating the levels of chlorinated lipids with markers of lung injury (e.g., BAL protein

concentration) helps establish a link between their production and disease severity.

Visualizations: Workflows and Pathways
Experimental Workflow Diagram
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Caption: General workflow for the analysis of chlorinated lipids from biological models.
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Caption: MPO-driven formation of chlorinated lipids and downstream pro-inflammatory

signaling in endothelial cells.

References
Albert, C. J., et al. (2018). The Chlorinated Lipidome Originating from Myeloperoxidase-

Derived HOCl Targeting Plasmalogens: Metabolism, Clearance, and Biological Properties.

Archives of Biochemistry and Biophysics. [Link]

Davies, M. J. (2007). Chlorinated lipids and fatty acids: An emerging role in pathology.

ResearchGate. [Link]

Ford, B., & Ford, D. A. (2013). Approaches for the Analysis of Chlorinated Lipids. Analytical

Biochemistry. [Link]

Albert, C. J., et al. (2018). The chlorinated lipidome originating from myeloperoxidase-

derived HOCl targeting plasmalogens: Metabolism, clearance, and biological properties.

PubMed. [Link]

Spickett, C. M. (2007). Chlorinated lipids and fatty acids: an emerging role in pathology.

PubMed. [Link]

Spickett, C. M. (2011). Analysis of oxidized and chlorinated lipids by mass spectrometry and

relevance to signalling. Biochemical Society Transactions. [Link]

Medindia. (2018). Chlorinated Lipids, a Predictor of Sepsis, Lung Injury and Death.

Medindia. [Link]

Spickett, C. M. (2011). Analysis of oxidized and chlorinated lipids by mass spectrometry and

relevance to signalling. Biochemical Society Transactions. [Link]

Ford, B., & Ford, D. A. (2013). Approaches for the Analysis of Chlorinated Lipids. PubMed.

[Link]

Schopfer, F. J., et al. (2011). The Electrophile Responsive Proteome: Integrating Proteomics

and Lipidomics with Cellular Function. Antioxidants & Redox Signaling. [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 17 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5817035/
https://www.researchgate.net/publication/6231908_Chlorinated_lipids_and_fatty_acids_An_emerging_role_in_pathology
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3839041/
https://pubmed.ncbi.nlm.nih.gov/29378164/
https://pubmed.ncbi.nlm.nih.gov/17658610/
https://portlandpress.com/biochemsoctrans/article/39/5/1233/65134/Analysis-of-oxidized-and-chlorinated-lipids-by
https://www.medindia.net/news/chlorinated-lipids-a-predictor-of-sepsis-lung-injury-and-death-176769-1.htm
https://portlandpress.com/biochemsoctrans/article-abstract/39/5/1233/65134/Analysis-of-oxidized-and-chlorinated-lipids-by?redirectedFrom=fulltext
https://pubmed.ncbi.nlm.nih.gov/24056259/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3025010/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552129?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Arnhold, J., & Osiewacz, K. (2012). Chlorinated Phospholipids and Fatty Acids:

(Patho)physiological Relevance, Potential Toxicity, and Analysis of Lipid Chlorohydrins.

Oxidative Medicine and Cellular Longevity. [Link]

Ford, D. A. (2010). Lipid oxidation by hypochlorous acid: chlorinated lipids in atherosclerosis

and myocardial ischemia. Journal of Lipid Research. [Link]

Wikipedia. Plasmalogen. Wikipedia. [Link]

Messner, M. C., & Ford, D. A. (2011). Strategies for the analysis of chlorinated lipids in

biological systems. Free Radical Biology and Medicine. [Link]

Bankston, A. (2019). Study of chlorinated lipids could lead to better sepsis treatment.

ASBMB Today. [Link]

Niki, E. (2023). Lipid peroxidation models. Oxford Academic. [Link]

Trostchansky, A., & Rubbo, H. (2015). Endogenous Generation and Signaling Actions of

Omega-3 Fatty Acid Electrophilic Derivatives. Prostaglandins & Other Lipid Mediators. [Link]

Messner, M. C., et al. (2008). 2-Chlorohexadecanal and 2-chlorohexadecanoic acid induce

COX-2 expression in human coronary artery endothelial cells. Lipids. [Link]

Ramalho, J. S., et al. (1996). An experimental model for the evaluation of lipid peroxidation in

lens membranes. ResearchGate. [Link]

Schopfer, F. J., et al. (2011). Formation and Signaling Actions of Electrophilic Lipids.

Chemical Reviews. [Link]

Levonen, A. L., et al. (2004). Mechanisms of signal transduction mediated by oxidized lipids:

the role of the electrophile-responsive proteome. Biochemical Society Transactions. [Link]

Messner, M. C., & Ford, D. A. (2011). Strategies for the analysis of chlorinated lipids in

biological systems. PubMed. [Link]

Podrez, E. A. (2010). Myeloperoxidase, modified lipoproteins, and atherogenesis. Journal of

Lipid Research. [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 17 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3408899/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2853457/
https://en.wikipedia.org/wiki/Plasmalogen
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3070851/
https://www.asbmb.org/asbmb-today/people/030119/study-of-chlorinated-lipids-could-lead-to-better
https://academic.oup.com/book/56172/chapter/439777174
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4762002/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2752647/
https://www.researchgate.net/publication/14532677_An_experimental_model_for_the_evaluation_of_lipid_peroxidation_in_lens_membranes
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3076527/
https://pubmed.ncbi.nlm.nih.gov/15046631/
https://pubmed.ncbi.nlm.nih.gov/21130172/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2842162/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552129?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Messner, M. C., et al. (2008). 2-Chlorohexadecanal and 2-chlorohexadecanoic acid induce

COX-2 expression in human coronary artery endothelial cells. PubMed. [Link]

Antunes, F., et al. (2005). Kinetic Modelling of in Vitro Lipid Peroxidation Experiments - 'Low

Level' Validation of a Detailed Model. Bohrium. [Link]

Yu, Y., et al. (2019). Chlorinated Lipids Elicit Inflammatory Responses In Vitro and In Vivo.

Shock. [Link]

Wu, H., et al. (2022). Model systems for studying lipid oxidation associated with muscle

foods: Methods, challenges, and prospects. Critical Reviews in Food Science and Nutrition.

[Link]

Zgórzyńska, E., et al. (2019). Cellular electrophile damage by 2-chlorohexadecanal in

cardiomyocytes. ResearchGate. [Link]

Wu, H., et al. (2022). Model systems for studying lipid oxidation associated with muscle

foods: Methods, challenges, and prospects. Taylor & Francis Online. [Link]

Landar, A., et al. (2006). Interaction of electrophilic lipid oxidation products with mitochondria

in endothelial cells and formation of reactive oxygen species. American Journal of

Physiology-Heart and Circulatory Physiology. [Link]

DuMond, J. F., et al. (2020). 2-Chlorofatty Aldehyde Elicits Endothelial Cell Activation.

Frontiers in Physiology. [Link]

Åkesson-Nilsson, G. (2015). Identification of Chlorinated Fatty Acids in Standard Samples

and Fish Lipids. Uppsala University. [Link]

Yu, Y., et al. (2019). Chlorinated Lipids Elicit Inflammatory Responses in vitro and in vivo.

PubMed. [Link]

Zgórzyńska, E., et al. (2019). 2-Hexadecenal inhibits growth of C6 glioma cells. PubMed.

[Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 17 Tech Support

https://pubmed.ncbi.nlm.nih.gov/18493808/
https://bohrium.com/research-paper/Kinetic-Modelling-of-in-Vitro-Lipid-Peroxidation-Experiments---'Low-Level'-Validation-of-a-Detailed-Model_a00019253716
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6070441/
https://www.tandfonline.com/doi/full/10.1080/10408398.2022.2104044
https://www.researchgate.net/publication/331393165_Cellular_electrophile_damage_by_2-chlorohexadecanal_in_cardiomyocytes
https://www.tandfonline.com/doi/full/10.1080/10408398.2022.2104044
https://journals.physiology.org/doi/full/10.1152/ajpheart.01250.2005
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7004128/
https://www.diva-portal.org/smash/record.jsf?pid=diva2%3A824706&dswid=5322
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6070441/
https://pubmed.ncbi.nlm.nih.gov/31350849/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552129?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. researchgate.net [researchgate.net]

2. Lipid oxidation by hypochlorous acid: chlorinated lipids in atherosclerosis and myocardial
ischemia - PMC [pmc.ncbi.nlm.nih.gov]

3. Endogenous Generation and Signaling Actions of Omega-3 Fatty Acid Electrophilic
Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

4. The Chlorinated Lipidome Originating from Myeloperoxidase-Derived HOCl Targeting
Plasmalogens: Metabolism, Clearance, and Biological Properties - PMC
[pmc.ncbi.nlm.nih.gov]

5. The chlorinated lipidome originating from myeloperoxidase-derived HOCl targeting
plasmalogens: Metabolism, clearance, and biological properties - PubMed
[pubmed.ncbi.nlm.nih.gov]

6. Chlorinated Phospholipids and Fatty Acids: (Patho)physiological Relevance, Potential
Toxicity, and Analysis of Lipid Chlorohydrins - PMC [pmc.ncbi.nlm.nih.gov]

7. medindia.net [medindia.net]

8. Approaches for the analysis of chlorinated lipids - PubMed [pubmed.ncbi.nlm.nih.gov]

9. Plasmalogen - Wikipedia [en.wikipedia.org]

10. Chlorinated lipids and fatty acids: an emerging role in pathology - PubMed
[pubmed.ncbi.nlm.nih.gov]

11. Approaches for the Analysis of Chlorinated Lipids - PMC [pmc.ncbi.nlm.nih.gov]

12. Strategies for the analysis of chlorinated lipids in biological systems - PMC
[pmc.ncbi.nlm.nih.gov]

13. Strategies for the analysis of chlorinated lipids in biological systems - PubMed
[pubmed.ncbi.nlm.nih.gov]

14. Analysis of oxidized and chlorinated lipids by mass spectrometry and relevance to
signalling - PubMed [pubmed.ncbi.nlm.nih.gov]

15. portlandpress.com [portlandpress.com]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 15 / 17 Tech Support

https://www.benchchem.com/product/b15552129?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/publication/6179639_Chlorinated_lipids_and_fatty_acids_An_emerging_role_in_pathology
https://pmc.ncbi.nlm.nih.gov/articles/PMC3041592/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3041592/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4538325/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4538325/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5817035/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5817035/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5817035/
https://pubmed.ncbi.nlm.nih.gov/29378164/
https://pubmed.ncbi.nlm.nih.gov/29378164/
https://pubmed.ncbi.nlm.nih.gov/29378164/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5206476/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5206476/
https://www.medindia.net/news/chlorinated-lipids-a-predictor-of-sepsis-lung-injury-and-death-176634-1.htm
https://pubmed.ncbi.nlm.nih.gov/24056259/
https://en.wikipedia.org/wiki/Plasmalogen
https://pubmed.ncbi.nlm.nih.gov/17658610/
https://pubmed.ncbi.nlm.nih.gov/17658610/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3839041/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3636505/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3636505/
https://pubmed.ncbi.nlm.nih.gov/22713364/
https://pubmed.ncbi.nlm.nih.gov/22713364/
https://pubmed.ncbi.nlm.nih.gov/21936795/
https://pubmed.ncbi.nlm.nih.gov/21936795/
https://portlandpress.com/biochemsoctrans/article/39/5/1233/86371/Analysis-of-oxidized-and-chlorinated-lipids-by
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552129?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


16. Chlorinated Lipids Elicit Inflammatory Responses In Vitro and In Vivo - PMC
[pmc.ncbi.nlm.nih.gov]

17. 2-Chlorofatty Aldehyde Elicits Endothelial Cell Activation - PMC [pmc.ncbi.nlm.nih.gov]

18. 2-Chlorohexadecanal and 2-chlorohexadecanoic acid induce COX-2 expression in
human coronary artery endothelial cells - PMC [pmc.ncbi.nlm.nih.gov]

19. 2-Chlorohexadecanal and 2-chlorohexadecanoic acid induce COX-2 expression in
human coronary artery endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]

20. Study of chlorinated lipids could lead to better sepsis treatment [asbmb.org]

21. researchgate.net [researchgate.net]

22. Chlorinated Lipids Elicit Inflammatory Responses in vitro and in vivo - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. ["experimental models for studying chlorinated lipid
function"]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15552129/docs#experimental-models-for-studying-
chlorinated-lipid-function]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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